Cas no 1453-93-6 (20(R)-Protopanaxatriol)

20(R)-Protopanaxatriol Properties

Names and Identifiers

• Protopanaxatriol
• 20(R)Protopanaxatriol
• (20S)-protopanaxatriol
• (3β,6α,12β,20R)-Dammar-24-ene-3,6,12,20-tetrol
• 20(R)-APPT
• 20(R)-Protopanaxatriol
• 20(R)-Protopanaxtriol
• 20(R)-Protopanaxtriol(PPT)
• Dammar-24-ene-3b,6a,12b,20-tetrol, (20R)- (8CI)
• (20R)-Protopanaxatriol
• (20R)-Dammar-24-ene-3β,6α,12β,20-tetrol
• (20R)-5α-Dammar-24-ene-3β,6α,12β,20-tetrol
• A,6
• A,12
• A,20-tetrol
• (20r)-5
• (3
• (3S,5R,6S,8R,9R,10R,12R,13R,17S)-17-[(2R)-2-Hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-
• +Expand

• MDL： MFCD01861517
• InChIKey： SHCBCKBYTHZQGZ-CDBCDIIJSA-N
• Inchi： 1S/C30H52O4/c1-18(2)10-9-13-30(8,34)19-11-15-28(6)24(19)20(31)16-22-27(5)14-12-23(33)26(3,4)25(27)21(32)17-29(22,28)7/h10,19-25,31-34H,9,11-17H2,1-8H3/t19-,20+,21-,22+,23-,24-,25-,27+,28?,29+,30+/m0/s1
• SMILES： O([H])[C@]1([H])C([H])([H])[C@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]3([H])[C@]([H])(C([H])([H])[C@@]2(C([H])([H])[H])C2(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])([C@@](C([H])([H])[H])(C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])O[H])[C@]21[H])O[H])O[H]

Computed Properties

• Exact Mass: 476.38656g/mol
• Surface Charge: 0
• XLogP3: 5.9
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 476.38656g/mol
• Monoisotopic Mass: 476.38656g/mol
• Topological Polar Surface Area: 80.9Ų
• Heavy Atom Count: 34
• Complexity: 817
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 476.7

Experimental Properties

• LogP: 5.47140
• PSA: 80.92000
• Color/Form: White powder

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Triterpenoids